Cas no 1207001-85-1 (N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide)

• Product Name: N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
• CAS No: 1207001-85-1
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• CID: 6063816
• PubChem ID: 49670654
• Update Time: 2025-05-30

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(4-oxoquinazolin-3-yl)acetamide
• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide
• F5871-3601
• 1207001-85-1
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
• AKOS024526370
• VU0527056-1

• Inchi： 1S/C14H13N5O3/c1-9-17-13(22-18-9)6-15-12(20)7-19-8-16-11-5-3-2-4-10(11)14(19)21/h2-5,8H,6-7H2,1H3,(H,15,20)
• InChI Key： CUTSCUAETKPODF-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C)N=1)(=O)CN1C(=O)C2=C(N=C1)C=CC=C2

Computed Properties

• Exact Mass: 299.10183929g/mol
• Monoisotopic Mass: 299.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide

Comprehensive Overview of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide (CAS No. 1207001-85-1)

The compound N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide (CAS No. 1207001-85-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate design combines a 1,2,4-oxadiazole moiety with a quinazolinone core, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide has surged, driven by the need for innovative therapeutic agents. This compound's oxadiazole and quinazolinone fragments are known for their bioisosteric properties, which can enhance drug-like characteristics such as solubility, metabolic stability, and target affinity. Such features align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

The synthesis of CAS No. 1207001-85-1 involves multi-step organic reactions, often starting from readily available precursors like 3-methyl-5-aminomethyl-1,2,4-oxadiazole and 2-(4-oxoquinazolin-3(4H)-yl)acetic acid. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as researchers seek to improve yields and reduce environmental impact through green chemistry principles. Computational tools, including molecular docking and QSAR modeling, are frequently employed to predict the compound's interactions with biological targets before experimental validation.

One of the most searched questions about this compound revolves around its potential applications in oncology research. Preliminary studies suggest that derivatives of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide may exhibit inhibitory effects on kinases involved in cell proliferation. This aligns with the growing interest in targeted cancer therapies, where small molecules are designed to disrupt specific signaling pathways. However, further in vitro and in vivo studies are needed to confirm these hypotheses.

Another area of interest is the compound's potential role in neurodegenerative disease research. The quinazolinone scaffold is known to cross the blood-brain barrier, making it a viable candidate for modulating central nervous system targets. Researchers are exploring whether CAS No. 1207001-85-1 could influence enzymes like acetylcholinesterase or monoamine oxidases, which are implicated in conditions such as Alzheimer's and Parkinson's diseases.

From a commercial perspective, suppliers of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide often highlight its high purity (>98%) and compatibility with high-throughput screening (HTS) platforms. These attributes make it a valuable tool for pharmaceutical companies engaged in drug repurposing initiatives or fragment-based drug design. The compound's Lipinski rule compliance further enhances its appeal as a lead molecule.

Environmental and safety considerations are also critical when working with CAS No. 1207001-85-1. While not classified as hazardous, standard laboratory precautions—such as using personal protective equipment (PPE) and proper ventilation—are recommended. The compound's stability under various pH conditions and temperatures is frequently discussed in pharmaceutical formulation circles, as these factors influence its shelf life and delivery methods.

In summary, N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide represents a compelling case study in modern drug discovery. Its dual heterocyclic architecture, combined with emerging applications in oncology and neuroscience, positions it as a molecule worth watching. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics.